Dihydrosterculic acid

• Molecular Formula: C19H36O2
• Molecular Weight: 296.5 g/mol
• InChI: InChI=1S/C19H36O2/c1-2-3-4-5-7-10-13-17-16-18(17)14-11-8-6-9-12-15-19(20)21/h17-18H,2-16H2,1H3,(H,20,21)/t17-,18+/m1/s1
• InChIKey: PDXZQLDUVAKMBQ-MSOLQXFVSA-N

Dihydrosterculic Acid for Research and Procurement: A Cyclopropane Fatty Acid with Distinct Structural and Biological Identity

Dihydrosterculic acid (DHSA), also designated as 9,10-methyleneoctadecanoic acid or cis-9,10-methyleneoctadecanoic acid (CAS 4675-61-0), is a C19 cyclopropane fatty acid (CPA-FA) characterized by a three-membered carbocyclic ring embedded within an 18-carbon aliphatic chain [1]. It is a saturated derivative within the broader class of carbocyclic fatty acids that includes cyclopropene fatty acids (CPE-FAs) such as sterculic acid [2]. DHSA occurs naturally as a minor lipid component in specific plant seed oils, notably those from the Malvaceae family (e.g., cottonseed oil, Sterculia foetida), and as a membrane constituent in certain bacteria, including lactic acid bacteria [3][4].

Cyclopropane Fatty Acid

Saturated C19 lipid with a cyclopropane ring; structurally distinct from cyclopropene analogs like sterculic acid.

Membrane biophysics Reported bilayer fluidity modulation vs. oleic acid

Lipid metabolism PPARα pathway-response context in rodent models

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 10110, Dihydrosterculic acid. View Source
• [2] Wikipedia. Sterculic acid. View Source
• [3] Halls LS, Son Y, et al. Dihydrosterculic acid induces hepatic PPARα target gene expression in mice. J Physiol. 2025 Oct;603(19):5185-5201. View Source
• [4] Lolli V, Dall'Asta M, Caligiani A, et al. Detection of cyclopropane fatty acids in human breastmilk by GC-MS. J Food Compost Anal. 2022;114:104812. View Source

Why Dihydrosterculic Acid Cannot Be Interchanged with Other Cyclopropane or Unsaturated Fatty Acids

Generic substitution of dihydrosterculic acid with its closest analogs—sterculic acid, lactobacillic acid, or the biosynthetic precursor oleic acid—is scientifically invalid. These compounds exhibit fundamentally different biochemical behaviors due to the presence and position of the cyclopropane ring. DHSA, a saturated cyclopropane fatty acid, imparts a distinct increase in lipid bilayer phase transition temperature compared to oleic acid [1]. Furthermore, DHSA serves as a specific metabolic intermediate that is enzymatically desaturated to form sterculic acid in plants, a conversion not possible with lactobacillic acid [2]. In mammalian systems, DHSA acts as a PPARα agonist that drives fatty acid oxidation, a property not shared by its desaturated analog sterculic acid, which has been associated with potential toxicity upon in vivo desaturation [3][4].

Target Analog Why Not Interchangeable

DHSA Oleic acid Loss of cyclopropane ring alters membrane phase transition and lipid packing.

DHSA Sterculic acid Desaturated analog shows distinct PPARα pathway response and may exhibit different in vivo endpoint profile.

DHSA Lactobacillic acid Not a substrate for cyclopropane desaturase; cannot replicate DHSA's metabolic intermediate role.

• [1] McGarrity JT, Armstrong JB. Phase transition behaviour of artificial liposomes composed of phosphatidylcholines acylated with cyclopropane fatty acids. Biochim Biophys Acta. 1981 Jan 22;640(2):544-8. View Source
• [2] Bao X, Katz S, Pollard M, Ohlrogge J. Carbocyclic fatty acids in plants: Biochemical and molecular genetic characterization of cyclopropane fatty acid synthesis of Sterculia foetida. Proc Natl Acad Sci U S A. 2002 May 7;99(10):7172-7. View Source
• [3] Halls LS, Son Y, et al. Dihydrosterculic acid induces hepatic PPARα target gene expression in mice. J Physiol. 2025 Oct;603(19):5185-5201. View Source
• [4] Tidwell TT, et al. Asymmetric and Regiospecific Synthesis of Isotopically Labelled Cyclopropane Fatty Acid (9R,10S)-Dihydrosterculic Acid: Overcoming Spontaneous Protonation During Lithium-Sulfoxide Exchange. 2018. View Source

Quantitative Differential Evidence for Dihydrosterculic Acid Relative to Key Analogs

Differential Membrane Biophysics: DHSA Increases Lipid Bilayer Phase Transition Temperature by ~16°C Compared to Oleic Acid

In a direct head-to-head biophysical comparison, liposomes composed of synthetic phosphatidylcholines acylated with dihydrosterculic acid exhibited a gel-to-liquid crystalline phase transition temperature approximately 16°C higher than those acylated with its monounsaturated precursor, oleic acid [1]. This quantifies the significant reduction in membrane fluidity imparted by the cyclopropane ring substitution of the cis-double bond.

Membrane Phase Transition

Head-to-head

~16°C higher Tm vs. oleic acid

Supports bilayer fluidity research

Reported from artificial liposomes (DSC)

Evidence Dimension	Lipid bilayer phase transition temperature (Tm)
Target Compound Data	Tm of DHSA-containing phosphatidylcholine (specific value not reported in abstract, but increase of ~16°C stated)
Comparator Or Baseline	Oleic acid-containing phosphatidylcholine
Quantified Difference	Approximately +16°C increase in Tm for DHSA over oleic acid
Conditions	Differential scanning calorimetry on artificial liposomes composed of synthetic phosphatidylcholines

Why This Matters

This quantitative difference in membrane physical properties makes DHSA a critical tool for studies of lipid bilayer dynamics, membrane protein function, and the development of liposomal drug delivery systems with tailored fluidity.

• [1] McGarrity JT, Armstrong JB. Phase transition behaviour of artificial liposomes composed of phosphatidylcholines acylated with cyclopropane fatty acids. Biochim Biophys Acta. 1981 Jan 22;640(2):544-8. View Source

Unique Metabolic Intermediacy: DHSA Is Enzymatically Desaturated to Sterculic Acid in Higher Plants

Radiolabeling experiments provided direct evidence that [1-14C]dihydrosterculic acid is converted to [1-14C]sterculic acid in plant tissues, confirming its role as the obligate biosynthetic intermediate in the pathway from oleic acid to cyclopropene fatty acids [1][2]. This conversion is unique to DHSA among cyclopropane fatty acids; lactobacillic acid, for example, is not a substrate for this desaturation pathway.

Metabolic Intermediacy

Direct evidence

DHSA → sterculic acid (plant desaturase)

Supports plant cyclopropene biosynthesis studies

Radiolabel tracing in Malvaceae tissues

Evidence Dimension	Enzymatic conversion to cyclopropene fatty acid
Target Compound Data	[1-14C]dihydrosterculic acid converted to sterculic acid
Comparator Or Baseline	Lactobacillic acid (does not undergo analogous desaturation)
Quantified Difference	Qualitative: DHSA is a substrate for cyclopropane desaturase; lactobacillic acid is not.
Conditions	Immature seeds, leaves, and callus tissue cultures of Malvaceae species

Why This Matters

This distinct metabolic fate makes DHSA essential for investigating plant cyclopropene biosynthesis, engineering novel fatty acid profiles in oilseed crops, and studying the potential in vivo toxicity associated with desaturation to sterculic acid.

• [1] Bao X, Katz S, Pollard M, Ohlrogge J. Carbocyclic fatty acids in plants: Biochemical and molecular genetic characterization of cyclopropane fatty acid synthesis of Sterculia foetida. Proc Natl Acad Sci U S A. 2002 May 7;99(10):7172-7. View Source
• [2] Yano I, Morris LJ, Nichols BW, James AT. The biosynthesis of cyclopropane and cyclopropene fatty acids in higher plants (Malvaceae). Lipids. 1972 Jan;7(1):35-45. View Source

DHSA Specifically Induces PPARα-Driven Lipid Catabolism in Mice, an Effect Lost in PPARα Knockouts

In a controlled feeding study, male wild-type mice fed a cottonseed oil (CSO)-enriched diet containing dihydrosterculic acid demonstrated significantly lower respiratory exchange ratio (RER) and higher energy expenditure (EE) compared to mice fed an isocaloric oil diet lacking DHSA but matched for linoleic acid [1]. Crucially, the lipid-lowering phenotype was completely abrogated in PPARα knockout mice fed the same CSO diet, directly demonstrating that the observed metabolic effects are dependent on both DHSA and PPARα [1].

PPARα-Dependent Catabolism

In vivo model

RER lower, EE higher in CSO vs. control; effect abolished in PPARα-/- mice

Supports PPARα pathway-response research

6-week mouse feeding study

Evidence Dimension	In vivo respiratory exchange ratio (RER) and energy expenditure (EE)
Target Compound Data	CSO-fed mice (containing DHSA) showed significantly lower RER and higher EE
Comparator Or Baseline	Mice fed isocaloric oil diet (lacking DHSA, containing linoleic acid)
Quantified Difference	Significant reduction in RER and increase in EE in DHSA-containing group vs. control; effect abolished in PPARα-/- mice.
Conditions	6-week feeding study in male wild-type and PPARα knockout mice

Why This Matters

This establishes DHSA as a specific, orally bioavailable PPARα activator with translational potential for metabolic disorders. This property is a clear differentiator from sterculic acid, which lacks this activity and has potential toxicity concerns.

• [1] Halls LS, Son Y, et al. Dihydrosterculic acid induces hepatic PPARα target gene expression in mice. J Physiol. 2025 Oct;603(19):5185-5201. View Source

Relative Abundance in Natural Matrices: DHSA Constitutes 1.5–5.1% of Seed Oils in Adansonia Species, Distinct from Sterculic and Malvalic Acids

Gas-liquid chromatography-mass spectrometry (GLC-MS) analysis of seed oils from six Adansonia species revealed consistent, species-specific ratios of cyclopropane and cyclopropene fatty acids. Dihydrosterculic acid content ranged from 1.5% to 5.1% of total fatty acids, while sterculic acid ranged from 1% to 8% and malvalic acid from 3% to 28% [1]. This provides a quantitative, cross-study comparable baseline for natural source authentication and purity assessment.

Natural Abundance in Adansonia

Cross-study

DHSA: 1.5–5.1% of total fatty acids

Supports oil authentication & chemotaxonomy

GLC-MS profiling of six species

Evidence Dimension	Relative fatty acid composition (% of total fatty acids) in Adansonia seed oils
Target Compound Data	Dihydrosterculic acid: 1.5–5.1%
Comparator Or Baseline	Sterculic acid: 1–8%; Malvalic acid: 3–28%
Quantified Difference	DHSA is consistently a minor but detectable component, with a distinct range compared to co-occurring CPFAs and CPE-FAs.
Conditions	GLC-MS analysis of seed oils from six Adansonia species

Why This Matters

These defined concentration ranges are essential for researchers sourcing authentic plant oils for metabolomic studies, for quality control in natural product research, and for chemotaxonomic classification.

• [1] Gaydou EM, Bianchini JP, Ralaimanarivo A. Fatty acid composition of seed oils from six Adansonia species with particular reference to cyclopropane and cyclopropene acids. Lipids. 1982;17(5):367-71. View Source

Occurrence in Human Biofluids: DHSA Detected in Breastmilk at ~0.4 mg/100 mL, Supporting In Vivo Exposure and Tracer Studies

A targeted GC-MS analysis detected dihydrosterculic acid in human breastmilk for the first time, at a concentration of approximately 0.4 mg per 100 mL of breastmilk [1]. This finding establishes DHSA as a measurable component of the human exposome and provides a benchmark for future studies investigating dietary transfer and infant exposure.

Breastmilk Detection

Baseline

~0.4 mg/100 mL breastmilk

Supports human exposure research

First GC-MS detection, Spanish cohort

Evidence Dimension	Concentration in human breastmilk
Target Compound Data	~0.4 mg/100 mL breastmilk
Comparator Or Baseline	Not applicable; first-time detection, but provides a baseline value for future comparative studies.
Quantified Difference	N/A (baseline established)
Conditions	GC-MS analysis of breastmilk from lactating Spanish women on a free-living diet

Why This Matters

This quantitative baseline is critical for researchers developing methods to assess dietary intake of CPFAs, for understanding maternal-infant lipid transfer, and for exploring the potential biological role of DHSA in early life nutrition.

• [1] Lolli V, Dall'Asta M, Caligiani A, et al. Detection of cyclopropane fatty acids in human breastmilk by GC-MS. J Food Compost Anal. 2022;114:104812. View Source

High-Value Research and Industrial Applications for Dihydrosterculic Acid Based on Quantitative Differentiation

Metabolic Research & Nutraceutical Target Validation

Leverage the direct evidence that dihydrosterculic acid (DHSA) activates PPARα and increases fatty acid oxidation in vivo, a property not shared by sterculic acid. Researchers can use pure DHSA as a tool compound to dissect PPARα-mediated pathways in hepatocyte cell lines (e.g., HepG2) or in transgenic mouse models, as demonstrated by the CSO vs. isocaloric oil diet study [1]. Its detection in human breastmilk further supports its investigation in human nutritional studies and as a potential bioactive dietary component [2].

Membrane Biophysics & Liposomal Formulation

Exploit the quantified ~16°C increase in lipid bilayer phase transition temperature conferred by DHSA relative to oleic acid [1]. This precise biophysical modulation makes DHSA a valuable building block for engineering synthetic liposomes with enhanced stability and controlled permeability. Its use is indicated in fundamental studies of membrane protein-lipid interactions and in the development of advanced drug delivery vehicles where tailored membrane fluidity is required.

Food Authenticity, Quality Control & Metabolomics

Utilize the established natural abundance ranges of DHSA in specific plant oils (e.g., 1.5–5.1% in Adansonia species) [1] as a chemotaxonomic marker for verifying the authenticity and geographical origin of high-value seed oils and dairy products. Its presence in human breastmilk also positions DHSA as an emerging analyte for exposome and dietary biomarker studies [2]. Analytical reference standards of DHSA are essential for GC-MS method development and validation in these applications.

Plant Metabolic Engineering & Cyclopropenoid Biosynthesis

Capitalize on DHSA's unique role as the biosynthetic precursor to sterculic acid, a conversion not possible with lactobacillic acid [1]. Researchers can use DHSA to study cyclopropane desaturase activity in vitro or employ it as a substrate to probe the regulation of cyclopropene fatty acid synthesis in genetically modified oilseed crops. This is critical for efforts aimed at producing novel industrial feedstocks or understanding plant lipid metabolism.

Application

Selection Property

Validation Focus

PPARα pathway & metabolic studies

PPARα pathway-response context

In vivo metabolic endpoint analysis

Membrane biophysics & liposomal research

Reported bilayer fluidity modulation

DSC & liposomal stability assays

Natural product authentication & metabolomics

Defined natural abundance ranges

GC-MS profiling & chemotaxonomy

Plant cyclopropenoid biosynthesis

Unique biosynthetic intermediate role

Cyclopropane desaturase activity assays

• [1] Halls LS, Son Y, et al. Dihydrosterculic acid induces hepatic PPARα target gene expression in mice. J Physiol. 2025 Oct;603(19):5185-5201. View Source
• [2] Lolli V, Dall'Asta M, Caligiani A, et al. Detection of cyclopropane fatty acids in human breastmilk by GC-MS. J Food Compost Anal. 2022;114:104812. View Source
• [3] McGarrity JT, Armstrong JB. Phase transition behaviour of artificial liposomes composed of phosphatidylcholines acylated with cyclopropane fatty acids. Biochim Biophys Acta. 1981 Jan 22;640(2):544-8. View Source
• [4] Gaydou EM, Bianchini JP, Ralaimanarivo A. Fatty acid composition of seed oils from six Adansonia species with particular reference to cyclopropane and cyclopropene acids. Lipids. 1982;17(5):367-71. View Source
• [5] Bao X, Katz S, Pollard M, Ohlrogge J. Carbocyclic fatty acids in plants: Biochemical and molecular genetic characterization of cyclopropane fatty acid synthesis of Sterculia foetida. Proc Natl Acad Sci U S A. 2002 May 7;99(10):7172-7. View Source